N-cyclohexyl-2-cyclopentylacetamide

• IUPAC Name: N-cyclohexyl-2-cyclopentylacetamide
• InChI: InChI=1S/C13H23NO/c15-13(10-11-6-4-5-7-11)14-12-8-2-1-3-9-12/h11-12H,1-10H2,(H,14,15)
• InChI Key: IFTMPSKZDITJDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2CCCC2
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

N-cyclohexyl-2-cyclopentylacetamide, also known as CPCA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPCA belongs to the class of compounds known as cyclopentylacetamides, which have been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

N-cyclohexyl-2-cyclopentylacetamide has been studied for its potential therapeutic applications in several areas, including pain management, anxiety, and depression. In animal models, N-cyclohexyl-2-cyclopentylacetamide has been shown to exhibit analgesic effects, reducing pain sensitivity in response to thermal and mechanical stimuli. Additionally, N-cyclohexyl-2-cyclopentylacetamide has been shown to exhibit anxiolytic and antidepressant effects, reducing anxiety-like and depressive-like behaviors in animal models.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-2-cyclopentylacetamide is not fully understood, but it is believed to act through the modulation of the GABAergic system. GABA is the primary inhibitory neurotransmitter in the central nervous system, and it is involved in the regulation of anxiety, pain, and mood. N-cyclohexyl-2-cyclopentylacetamide is believed to enhance GABAergic neurotransmission by binding to the GABA-A receptor, increasing the affinity of GABA for the receptor and increasing the opening of chloride ion channels.
Biochemical and Physiological Effects
N-cyclohexyl-2-cyclopentylacetamide has been shown to exhibit a range of biochemical and physiological effects in animal models. In addition to its analgesic, anxiolytic, and antidepressant effects, N-cyclohexyl-2-cyclopentylacetamide has been shown to exhibit anticonvulsant effects, reducing seizure activity in animal models. Additionally, N-cyclohexyl-2-cyclopentylacetamide has been shown to exhibit muscle relaxant effects, reducing muscle tone and spasms in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2-cyclopentylacetamide in lab experiments is its high yield and purity, which allows for accurate dosing and reproducibility of results. Additionally, N-cyclohexyl-2-cyclopentylacetamide has been extensively studied, and its mechanism of action is well-understood, making it a useful tool for investigating the GABAergic system. However, one limitation of using N-cyclohexyl-2-cyclopentylacetamide in lab experiments is its potential for off-target effects, which could confound results.

Future Directions

There are several future directions for research on N-cyclohexyl-2-cyclopentylacetamide. One area of interest is the development of N-cyclohexyl-2-cyclopentylacetamide derivatives with improved pharmacokinetic and pharmacodynamic properties. Additionally, further investigation of the mechanism of action of N-cyclohexyl-2-cyclopentylacetamide could lead to the development of novel drugs for the treatment of pain, anxiety, and depression. Finally, the potential use of N-cyclohexyl-2-cyclopentylacetamide in the treatment of epilepsy and other neurological disorders warrants further investigation.
Conclusion
In conclusion, N-cyclohexyl-2-cyclopentylacetamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. Its mechanism of action involves the modulation of the GABAergic system, and it has been shown to exhibit analgesic, anxiolytic, and antidepressant effects in animal models. While there are limitations to using N-cyclohexyl-2-cyclopentylacetamide in lab experiments, its high yield and purity make it a useful tool for investigating the GABAergic system. Further research on N-cyclohexyl-2-cyclopentylacetamide and its derivatives could lead to the development of novel drugs for the treatment of pain, anxiety, and depression, as well as other neurological disorders.

Synthesis Methods

The synthesis of N-cyclohexyl-2-cyclopentylacetamide is a multi-step process that involves the condensation of cyclopentanone with cyclohexylamine, followed by acetylation with acetic anhydride. The final product is obtained after purification through column chromatography. The yield of N-cyclohexyl-2-cyclopentylacetamide is typically high, and the purity can be improved through further purification steps.